Cas no 112631-50-2 (4-Bromo-6,7-dimethyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 4-Bromo-6,7-dimethyl-2,3-dihydro-1H-inden-1-one
• CAS No: 112631-50-2
• MF: C₁₁H₁₁BrO
• MW: 239.108442544937
• CID: 1094377
• PubChem ID: 13809869
• Update Time: 2025-04-20

4-Bromo-6,7-dimethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6,7-dimethyl-2,3-dihydro-1H-inden-1-one
• 4-bromo-6,7-dimethyl-2,3-dihydroinden-1-one
• DTXSID30550164
• KLBVVAYZHZJLFR-UHFFFAOYSA-N
• 4-bromo-6,7-dimethyl-1-indanone
• 112631-50-2
• SCHEMBL8902314

• Inchi： 1S/C11H11BrO/c1-6-5-9(12)8-3-4-10(13)11(8)7(6)2/h5H,3-4H2,1-2H3
• InChI Key： KLBVVAYZHZJLFR-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C)C2C(CCC=21)=O

Computed Properties

• Exact Mass: 237.99933
• Monoisotopic Mass: 237.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones